Cas no 155773-68-5 (glyceryl distearate phosphorylethanolaminocaproylmaleimide)

• Product Name: glyceryl distearate phosphorylethanolaminocaproylmaleimide
• CAS No: 155773-68-5
• MF: C₅₁H₉₃N₂O₁₁P
• MW: 941.264697790146
• CID: 107129
• PubChem ID: 71311658
• Update Time: 2025-04-18

glyceryl distearate phosphorylethanolaminocaproylmaleimide Chemical and Physical Properties

Names and Identifiers

• glyceryl distearate phosphorylethanolaminocaproylmaleimide
• 1,2-Distearoyl-sn-glycero-3-phosphorylethanolaminocaproylmaleimide
• [(2R)-3-[2-[[6-(2,5-dioxopyrrol-1-yl)-6-oxohexyl]amino]ethoxy-hydroxyphosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
• (2R)-15-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-5-hydroxy-2-(octadecanoyloxy)-5,15-dioxo-4,6-dioxa-9-aza-5lambda~5~-phosphapentadecan-1-yl octadecanoate
• 1,2-DISTEAROYL-SN-GLYCERO-3-*PHOSPHORYLE THANOLAMINO
• 155773-68-5
• DTXSID60746639

• Inchi： 1S/C51H93N2O11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37-50(57)61-44-46(64-51(58)38-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)45-63-65(59,60)62-43-42-52-41-35-31-32-36-47(54)53-48(55)39-40-49(53)56/h39-40,46,52H,3-38,41-45H2,1-2H3,(H,59,60)/t46-/m1/s1
• InChI Key： YLRAHZDAUIKOCE-YACUFSJGSA-N
• SMILES： P(=O)(O)(OCCNCCCCCC(N1C(C=CC1=O)=O)=O)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 940.65169878g/mol
• Monoisotopic Mass: 940.65169878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 50
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 184.65000
• LogP: 13.02840

glyceryl distearate phosphorylethanolaminocaproylmaleimide Security Information

• Storage Condition：−20°C